Methyl 2-(allylthio)-5-(3-methoxyphenyl)-7-methyl-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: methyl 5-(3-methoxyphenyl)-7-methyl-4-oxo-2-prop-2-enylsulfanyl-5,8-dihydro-3H-pyrido[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C20H21N3O4S/c1-5-9-28-20-22-17-16(18(24)23-20)15(12-7-6-8-13(10-12)26-3)14(11(2)21-17)19(25)27-4/h5-8,10,15H,1,9H2,2-4H3,(H2,21,22,23,24)
• InChI Key: HXNFDDGDPNZIDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)N=C(NC2=O)SCC=C)C3=CC(=CC=C3)OC)C(=O)OC
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol

Description

This compound is part of a broader class of chemicals known as pyrido[2,3-d]pyrimidines, which have been extensively studied for their various chemical and biological properties. Research on these compounds includes studies on their synthesis, molecular structure, and potential applications in medicinal chemistry.

Synthesis Analysis

Research on related pyrido[2,3-d]pyrimidines highlights methodologies for synthesizing these compounds. For example, Śladowska et al. (1990) describe the condensation of diethyl 2-amino-6-methylpyridine-3,4-dicarboxylate with corresponding isothiocyanates to afford derivatives of ethyl 4-oxo-2-thioxo-1,2,3,4-tetrahydropyrido [2,3-d]pyrimidine-5-carboxylate, demonstrating a pathway that may be relevant to synthesizing the compound (Śladowska, Bartoszko-Malik, & Zawisza, 1990).

Molecular Structure Analysis

The molecular structure of pyrido[2,3-d]pyrimidines has been analyzed through various techniques, including crystallography. Trilleras et al. (2009) and Cobo et al. (2009) provide insights into the molecular and crystal structure of similar compounds, indicating how substituents affect the electronic structure and intermolecular interactions, which are critical for understanding the behavior of the compound of interest (Trilleras, Quiroga, Cobo, & Glidewell, 2009); (Cobo, Nogueras, de la Torre, & Glidewell, 2009).

Chemical Reactions and Properties

The reactivity of pyrido[2,3-d]pyrimidine derivatives, including alkylation and condensation reactions, provides a basis for understanding the chemical behavior of the target compound. Śladowska et al. (1990) detail the alkylation process to produce ethyl 2-alkylthio-4-oxo-3,4-(and 1,4)-dihydropyrido[2,3-d]pyrimidine-5- and -6- carboxylate derivatives, which relate to the chemical reactions and properties of the compound in focus (Śladowska, Bartoszko-Malik, & Zawisza, 1990).

Physical Properties Analysis

The physical properties, including solubility and thermodynamic characteristics of pyrido[2,3-d]pyrimidines, have been studied to understand their behavior in different solvents. For instance, Ridka et al. (2019) investigated the enthalpy and entropy of dissolution of a related compound, providing insight into the physical properties that might apply to "Methyl 2-(allylthio)-5-(3-methoxyphenyl)-7-methyl-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate" (Ridka, Matiychuk, Sobechko, Tyshchenko, Novyk, Sergeev, & Goshko, 2019).

Scientific Research Applications

Novel Heterocyclic System Synthesis

The compound Methyl 2-(allylthio)-5-(3-methoxyphenyl)-7-methyl-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate has been utilized in the synthesis of novel heterocyclic systems. For instance, a study demonstrated a convenient method for synthesizing methyl 8-oxo-3H,8H-2a,5a,7-triazaacenaphthylene-2-carboxylate, starting from a related pyrimidine derivative. This synthesis involved iodination followed by the elimination of hydrogen iodide, showcasing the compound's utility in developing new tricyclic systems based on pyrrolo[2,3-d]pyrimidine (Muzychka et al., 2019).

Crystal Structure Analysis

Additionally, the compound's derivatives, such as ethyl 3-acetyl-4-(4-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, have been the subject of detailed crystal structure analysis. Such analyses are crucial for understanding the molecular and structural properties of these compounds, which can be instrumental in drug design and other applications (Begum & Vasundhara, 2009).

Antifungal Activity

Studies have also explored the antifungal properties of pyrido[2,3-d]pyrimidine derivatives. These compounds have shown significant antifungal activities, indicating their potential for developing new antifungal agents. The synthesis of these compounds involves intricate chemical reactions and a deep understanding of their molecular structure, highlighting the compound's relevance in medicinal chemistry (Hanafy, 2011).